Cas no 55271-06-2 (3-(4-Methoxyphenyl)-1H-indazole)

• Product Name: 3-(4-Methoxyphenyl)-1H-indazole
• CAS No: 55271-06-2
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• MDL: MFCD06739140
• CID: 943632
• PubChem ID: 9855970
• Update Time: 2025-04-19

3-(4-Methoxyphenyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)-1H-indazole
• 3-(4-Methoxy-phenyl)-1H-indazole
• 3-(4-Methoxy-phenyl)-1(2)H-indazol
• 3-(4-methoxy-phenyl)-1(2)H-indazole
• 3-(p-Methoxyphenyl)-indazole
• AB28688
• AG-F-93018
• AK129176
• CTK5A3312
• KB-233192
• SureCN4199525
• CS-0331785
• SCHEMBL4199525
• MFCD06739140
• 55271-06-2
• DB-071969
• BRD-K20739871-001-01-8
• TZXSAORFPSSAER-UHFFFAOYSA-N

• MDL： MFCD06739140
• Inchi： 1S/C14H12N2O/c1-17-11-8-6-10(7-9-11)14-12-4-2-3-5-13(12)15-16-14/h2-9H,1H3,(H,15,16)
• InChI Key： TZXSAORFPSSAER-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C2C=CC=CC=2NN=1

Computed Properties

• Exact Mass: 224.09500
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91000
• LogP: 3.23850